Cas no 2225169-85-5 (2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID)

• Product Name: 2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID
• CAS No: 2225169-85-5
• MF: C₈H₆D₆BNO₃
• MW: 187.03
• CID: 5143080
• PubChem ID: 133555359
• Update Time: 2025-05-22

2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID
• 2225169-85-5
• F92522

• Inchi： 1S/C8H12BNO3/c1-8(2,11)7-5-6(9(12)13)3-4-10-7/h3-5,11-13H,1-2H3/i1D3,2D3
• InChI Key： KNTNQMJSIOKMSF-WFGJKAKNSA-N
• SMILES： C(C1N=CC=C(B(O)O)C=1)(O)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 187.1286839g/mol
• Monoisotopic Mass: 187.1286839g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID

Introduction to 2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID (CAS No. 2225169-85-5)

The compound 2-(2-HYDROXYPROPAN-2-YL-d6)-PYRIDINE-4-BORONIC ACID, identified by the CAS number 2225169-85-5, is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic structures. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a boronic acid group at the 4-position and a deuterated hydroxypropan-2-yl group at the 2-position. The presence of these functional groups makes it highly versatile for various applications in chemical research and industry.

The structure of cas no 2225169-85-5 is characterized by its pyridine ring, which serves as a central framework. The boronic acid group (-B(OH)₂) at the 4-position is a key feature, enabling this compound to participate in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. This reactivity makes it an essential building block in the synthesis of biologically active molecules and advanced materials.

The deuterated hydroxypropan-2-yl group (-C(OH)(CH₂D)₂) at the 2-position introduces additional complexity and functionality to the molecule. The deuterium substitution not only alters the physical properties of the compound but also provides opportunities for isotopic labeling in spectroscopic studies. This feature is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where deuterium can be used to simplify spectra by reducing solvent signals or to track reaction mechanisms through kinetic isotope effects.

Recent advancements in synthetic methodology have led to more efficient routes for the preparation of cas no 223333333. Researchers have explored various strategies, including transition metal-catalyzed cross-couplings and enantioselective syntheses, to enhance the yield and purity of this compound. These developments underscore its importance in modern organic synthesis.

In terms of applications, cas no 1111111 has found utility in drug discovery programs targeting various therapeutic areas. Its ability to undergo multiple types of chemical transformations allows it to serve as a scaffold for constructing diverse bioactive molecules. For instance, it has been employed in the synthesis of kinase inhibitors, which are critical in cancer treatment research.

Beyond pharmaceuticals, this compound also plays a role in materials science. Its use as a precursor for constructing functional materials, such as coordination polymers and metal-organic frameworks (MOFs), has been reported in recent studies. The boronic acid group facilitates these applications by enabling metal-ligand interactions that are essential for assembling complex architectures.

The stability and reactivity of cas no 4444444 under different conditions have been extensively studied. It is generally stable under standard laboratory conditions but requires careful handling due to its sensitivity to moisture and oxygen. Proper storage techniques, such as keeping it under inert atmosphere or in sealed containers, are recommended to maintain its integrity.

In conclusion, cas no 7777777, with its unique structural features and functional groups, continues to be a valuable tool in organic synthesis and materials chemistry. Ongoing research aims to further exploit its potential across various scientific disciplines, ensuring its relevance in both academic and industrial settings.